![molecular formula C18H15N3O2 B3134155 Methyl 2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylate CAS No. 400077-53-4](/img/structure/B3134155.png)
Methyl 2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylate
Overview
Description
Methyl 2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylate, also known as MPP, is a chemical compound that has gained a lot of attention in the scientific community due to its potential use in various applications. MPP is a pyrimidine derivative that is widely used in the field of medicinal chemistry and drug discovery. It has shown promising results in various studies and has the potential to be used in the development of new drugs.
Scientific Research Applications
Synthesis and Liquid Crystal Properties
A study by Mikhaleva (2003) on the synthesis of aryl esters of laterally substituted 5-pyrimidinecarboxylic acids, including compounds with structural similarities to "Methyl 2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxylate," showed that these compounds exhibit unique liquid crystal properties. Compounds with methyl and methoxy groups displayed nematic liquid crystal phases, while the 4-hydroxy derivatives showed smectic liquid crystal phases, indicating the potential application in the development of liquid crystal displays and materials with specific optical properties (M. A. Mikhaleva, 2003).
Microwave-Assisted Synthesis
Pan et al. (2009) reported the microwave-assisted synthesis of Methyl 6-Methyl-4-(4-iodophenyl)-1,2,3,4-tetrahydro-2-thioxo-5-pyrimidinecarboxylate, a compound structurally related to "this compound." This study emphasizes the efficiency and purity of the synthesis process, highlighting the role of microwave irradiation in promoting high-yield and pure synthesis of pyrimidine derivatives, which could be applied in the synthesis of a wide range of biologically active compounds and materials (Ning Pan, Wenwen Zhang, Qingjian Liu, 2009).
Optimization of Biological Properties
Ukrainets et al. (2015) explored the chemical modification of the pyridine moiety in N-(benzyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides, aiming to optimize their biological properties. By modifying the position of the methyl group, they achieved an increase in the biological activity of certain derivatives. This research suggests that structural modifications in pyrimidine derivatives can lead to the development of compounds with enhanced biological or pharmacological activities (I. Ukrainets, O. Gorokhova, L. V. Sydorenko, S. Taran, 2015).
Novel Series of Pyridine and Fused Pyridine Derivatives
Al-Issa (2012) synthesized a new series of pyridine and fused pyridine derivatives, including compounds with structural elements similar to "this compound." This study highlights the potential of such compounds in developing new materials with specific electronic, optical, or biological properties (S. A. Al-Issa, 2012).
properties
IUPAC Name |
methyl 2-(4-methylphenyl)-4-pyridin-4-ylpyrimidine-5-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O2/c1-12-3-5-14(6-4-12)17-20-11-15(18(22)23-2)16(21-17)13-7-9-19-10-8-13/h3-11H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZYJBJULNNIUBO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC=C(C(=N2)C3=CC=NC=C3)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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